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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of GSK-7975A, a potent and selective
inhibitor of the Orail calcium channel. Orail is the pore-forming subunit of the Calcium
Release-Activated Calcium (CRAC) channel, a key component of store-operated calcium entry
(SOCE) in numerous cell types. Dysregulation of Orail-mediated calcium influx is implicated in
a variety of pathological conditions, including inflammatory and autoimmune diseases, making
it a compelling target for therapeutic intervention. This document details the mechanism of
action of GSK-7975A, presents quantitative data on its inhibitory activity, outlines key
experimental protocols for its characterization, and discusses its selectivity and therapeutic
potential.

Mechanism of Action

GSK-7975A functions as a direct inhibitor of the Orail channel.[1] Its mechanism of action is
characterized by the following key features:

e Downstream of STIM1-Orail Coupling: Crucially, GSK-7975A does not interfere with the
initial steps of SOCE activation. It does not prevent the oligomerization of the endoplasmic
reticulum (ER) calcium sensor, STIM1, nor does it disrupt the subsequent physical coupling
of STIM1 to Orail at the plasma membrane.[2][3] This indicates that GSK-7975A acts
directly on the Orail channel itself, after it has been engaged by STIM1.
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 Allosteric Pore Blockade: GSK-7975A is believed to act as an allosteric pore blocker.[1] This
means it does not physically occlude the ion permeation pathway in a simple "plug-in-hole"
manner. Instead, it likely binds to a site on the Orail protein that induces a conformational
change, thereby inhibiting ion conduction.

e Dependence on Pore Geometry: The inhibitory activity of GSK-7975A is sensitive to the
geometry of the Orail channel's selectivity filter. Studies using Orail mutants with altered
pore structures have shown reduced inhibition by GSK-7975A, suggesting that the inhibitor's
binding or efficacy is critically dependent on the native conformation of the channel's pore
region.

Orail Signaling Pathway and Point of Inhibition

The activation of Orail is a multi-step process initiated by the depletion of calcium from the
endoplasmic reticulum. The following diagram illustrates this signaling cascade and the specific
point of intervention for GSK-7975A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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